Cas no 1517452-53-7 (Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl-)

• Product Name: Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl-
• CAS No: 1517452-53-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5274126
• Update Time: 2025-06-11

Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl-

• Inchi： 1S/C11H21NO/c12-8-11(6-2-1-3-7-11)10(13)9-4-5-9/h9-10,13H,1-8,12H2
• InChI Key： YWYIQMMNHSXCKH-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1(CCCCC1)CN)O

Additional information on Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl-

Introduction to Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl- (CAS No. 1517452-53-7)

Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl- (CAS No. 1517452-53-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, an aminomethyl group, and a cyclopropyl substituent. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl- (CAS No. 1517452-53-7) is particularly noteworthy for its potential in drug design and development. The cyclohexane ring provides a rigid scaffold that can enhance the compound's stability and bioavailability, while the aminomethyl group offers opportunities for functionalization and modification to optimize pharmacological properties. The cyclopropyl substituent adds further complexity and can influence the compound's interactions with biological targets.

Recent research has highlighted the potential of Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl- in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising neuroprotective effects. Studies have demonstrated that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl- has also been investigated for its anti-inflammatory effects. Inflammatory responses play a crucial role in many diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl- (CAS No. 1517452-53-7) is another important aspect of its evaluation. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its therapeutic efficacy and reduce potential side effects. Studies have indicated that this compound exhibits favorable pharmacokinetic characteristics, with good oral bioavailability and a reasonable half-life, making it suitable for further development as a drug candidate.

Furthermore, the safety profile of Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl- has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its potential for clinical translation and further development as a therapeutic agent.

In conclusion, Cyclohexanemethanol, 1-(aminomethyl)-α-cyclopropyl- (CAS No. 1517452-53-7) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, potentially leading to new treatments for various diseases.